1-(2-Methoxyphenyl)piperidine

• IUPAC Name: 1-(2-methoxyphenyl)piperidine
• InChI: InChI=1S/C12H17NO/c1-14-12-8-4-3-7-11(12)13-9-5-2-6-10-13/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key: ZJDWMGREEOZXTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCCCC2
• Molecular Formula: C12H17NO
• DSSTOX Substance ID: DTXSID60282946
• Molecular Weight: 191.27 g/mol
• CAS No.: 5181-06-6

Description

1-(2-Methoxyphenyl)piperidine is an organic compound with the molecular formula C12H17NO It is a piperidine derivative where a methoxyphenyl group is attached to the nitrogen atom of the piperidine ring

Mechanism of Action

Target of Action

It’s worth noting that piperidine derivatives are common moieties incorporated in a variety of natural alkaloids and pharmaceutical molecules . They have been used in drugs such as urapidil, an α-blocker that lowers peripheral blood pressure without affecting the heart rate or intracranial blood pressure .

Mode of Action

It’s known that piperidine derivatives can have diverse modes of action depending on their specific structure and the biological targets they interact with .

Biochemical Pathways

For instance, in biosynthesis, Δ1-piperideine plays a key role as a common intermediate giving rise to a variety of piperidine-based natural alkaloids .

Pharmacokinetics

It’s known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Piperidine derivatives can have diverse effects at the molecular and cellular level, depending on their specific structure and the biological targets they interact with .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of a compound .

Biochemical Analysis

Biochemical Properties

It is known that piperidine derivatives can interact with various enzymes and proteins . The nature of these interactions can vary widely, depending on the specific structure of the piperidine derivative and the biomolecules it interacts with.

Cellular Effects

Other piperidine derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

Piperidine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2-Methoxyphenyl)piperidine can be synthesized through several methods. One common approach involves the reaction of 2-methoxyphenylmagnesium bromide with piperidine. The reaction typically occurs in an anhydrous ether solvent under reflux conditions. Another method involves the cyclization of 2-methoxyphenylacetonitrile with piperidine in the presence of a base such as sodium hydride.

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Methoxyphenyl)piperidine undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different piperidine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the methoxy group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed:

Oxidation: N-oxides of this compound.

Reduction: Various reduced piperidine derivatives.

Substitution: Substituted piperidine compounds with different functional groups.

Scientific Research Applications

1-(2-Methoxyphenyl)piperidine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studies have explored its potential as a ligand for various biological targets.

Medicine: It has been investigated for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the development of new materials and chemical processes.

Comparison with Similar Compounds

1-(2-Methoxyphenyl)piperidine can be compared with other piperidine derivatives such as:

• 1-(3-Methoxyphenyl)piperidine
• 1-(4-Methoxyphenyl)piperidine
• 1-(2-Chlorophenyl)piperidine

Uniqueness: The presence of the methoxy group at the 2-position of the phenyl ring in this compound imparts unique chemical properties and reactivity compared to its isomers and other substituted piperidines. This positional isomerism can influence the compound’s binding affinity, selectivity, and overall biological activity.

Conclusion

This compound is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and reactivity make it a valuable tool in organic synthesis, medicinal chemistry, and beyond. Further research and development could unlock new uses and enhance our understanding of this intriguing compound.

Biological Activity

1-(2-Methoxyphenyl)piperidine is a chemical compound that has garnered attention in pharmacological research due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

This compound is characterized by the presence of a piperidine ring substituted with a methoxyphenyl group. Its molecular formula is C$_{12}$H$_{17}$NO, and it has a molecular weight of approximately 193.27 g/mol. The compound is typically a clear, colorless liquid that is rapidly absorbed from the gastrointestinal tract and distributed throughout the body .

This compound exhibits several mechanisms of action, primarily through interactions with neurotransmitter receptors. Research indicates that it may act as an antagonist at certain opioid receptors, which can modulate pain perception and have implications for analgesic therapies . Additionally, it may influence dopaminergic pathways, potentially affecting mood and behavior.

Pharmacological Profiles

The compound's pharmacological profiles have been evaluated in various studies, highlighting its potential applications:

• Analgesic Effects : Studies have shown that derivatives of piperidine compounds can exhibit significant analgesic properties. For instance, compounds similar to this compound have been evaluated for their ability to reduce pain responses in animal models .
• Antidepressant Activity : Some derivatives have shown promise in preclinical models for treating depression, suggesting that modulation of serotonin and norepinephrine levels may be involved .
• Antimicrobial Properties : The compound has demonstrated bactericidal activity against various strains of bacteria, indicating potential use in treating infections .

Study 1: Analgesic Efficacy

A study conducted on the analgesic efficacy of piperidine derivatives demonstrated that this compound significantly reduced pain responses in rodent models when administered at specific dosages. The findings suggested that the compound could be a candidate for developing new analgesic medications with fewer side effects compared to traditional opioids.

Study 2: Antidepressant Effects

In a controlled trial assessing the antidepressant effects of various piperidine derivatives, researchers found that this compound exhibited a notable reduction in depressive-like behaviors in mice. This study highlighted the compound's potential as a novel treatment for mood disorders.

Data Table: Biological Activity Overview

Activity Type	Mechanism	Study Reference
Analgesic	Opioid receptor modulation
Antidepressant	Serotonin and norepinephrine modulation
Antimicrobial	Bactericidal activity